Cas no 629165-42-0 (Benzenamine, 4-(4-bromo-3-nitrophenoxy)-)
629165-42-0 structure
Product Name:Benzenamine, 4-(4-bromo-3-nitrophenoxy)-
CAS No:629165-42-0
MF:C12H9BrN2O3
MW:309.115462064743
CID:1641804
Update Time:2024-09-12
Benzenamine, 4-(4-bromo-3-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(4-bromo-3-nitrophenoxy)-
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- Inchi: 1S/C12H9BrN2O3/c13-11-6-5-10(7-12(11)15(16)17)18-9-3-1-8(14)2-4-9/h1-7H,14H2
- InChI Key: XZZQGXCJKULNKZ-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(OC2=CC=C(Br)C([N+]([O-])=O)=C2)C=C1
Computed Properties
- Exact Mass: 307.97967
Experimental Properties
- Density: 1.624±0.06 g/cm3(Predicted)
- Boiling Point: 399.9±37.0 °C(Predicted)
- PSA: 78.39
- pka: 4.44±0.10(Predicted)
Benzenamine, 4-(4-bromo-3-nitrophenoxy)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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